![molecular formula C9H11BrClN3 B4115119 [3-bromo-5-(4,5-dihydro-1H-imidazol-2-yl)phenyl]amine hydrochloride](/img/structure/B4115119.png)
[3-bromo-5-(4,5-dihydro-1H-imidazol-2-yl)phenyl]amine hydrochloride
Overview
Description
[3-bromo-5-(4,5-dihydro-1H-imidazol-2-yl)phenyl]amine hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of arylamines and is widely used in medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
[3-bromo-5-(4,5-dihydro-1H-imidazol-2-yl)phenyl]amine hydrochloride has numerous scientific research applications. It is widely used in medicinal chemistry for the development of new drugs and treatments for various diseases such as cancer, Alzheimer's, and Parkinson's. This compound has also been used in pharmacology to study the mechanism of action of different drugs and their effects on the body. In addition, [3-bromo-5-(4,5-dihydro-1H-imidazol-2-yl)phenyl]amine hydrochloride has been used in biochemistry to study the interactions between proteins and other molecules.
Mechanism of Action
The mechanism of action of [3-bromo-5-(4,5-dihydro-1H-imidazol-2-yl)phenyl]amine hydrochloride is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
[3-bromo-5-(4,5-dihydro-1H-imidazol-2-yl)phenyl]amine hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function. In addition, this compound has been shown to have antioxidant properties, which can help protect cells from damage caused by free radicals.
Advantages and Limitations for Lab Experiments
One of the main advantages of [3-bromo-5-(4,5-dihydro-1H-imidazol-2-yl)phenyl]amine hydrochloride for lab experiments is its versatility. This compound can be used in a variety of different experiments and has been shown to be effective in a wide range of applications. However, one of the limitations of this compound is its potential toxicity. It is important to use caution when handling this compound and to follow proper safety protocols to avoid any adverse effects.
Future Directions
There are numerous future directions for research involving [3-bromo-5-(4,5-dihydro-1H-imidazol-2-yl)phenyl]amine hydrochloride. One area of research is the development of new drugs and treatments for various diseases. Another area of research is the study of the interactions between proteins and other molecules in the body. In addition, there is potential for this compound to be used in the development of new materials and technologies. Overall, the potential applications for [3-bromo-5-(4,5-dihydro-1H-imidazol-2-yl)phenyl]amine hydrochloride are vast, and further research is needed to fully explore its potential.
properties
IUPAC Name |
3-bromo-5-(4,5-dihydro-1H-imidazol-2-yl)aniline;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrN3.ClH/c10-7-3-6(4-8(11)5-7)9-12-1-2-13-9;/h3-5H,1-2,11H2,(H,12,13);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KPOPQZHBHDNHHS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN=C(N1)C2=CC(=CC(=C2)Br)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrClN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.56 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-bromo-5-(4,5-dihydro-1H-imidazol-2-yl)aniline;hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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